Cas no 58553-56-3 (1,2,3,4-tetrahydro-2,6-naphthyridin-1-one)

• Product Name: 1,2,3,4-tetrahydro-2,6-naphthyridin-1-one
• CAS No: 58553-56-3
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1114485
• PubChem ID: 12251973
• Update Time: 2025-04-23

1,2,3,4-tetrahydro-2,6-naphthyridin-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2,6-Naphthyridin-1(2H)-one
• 2,6-Naphthyridin-1(2H)-one, 3,4-dihydro-
• 3,4-dihydro-2H-2,6-naphthyridin-1-one
• 1,2,3,4-tetrahydro-2,6-naphthyridin-1-one
• AB66644
• D84896
• AKOS006359083
• DB-122477
• A851693
• SCHEMBL792914
• YIMGABIUPXCLKI-UHFFFAOYSA-N
• 58553-56-3

• Inchi： 1S/C8H8N2O/c11-8-7-2-3-9-5-6(7)1-4-10-8/h2-3,5H,1,4H2,(H,10,11)
• InChI Key： YIMGABIUPXCLKI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CN=CC=2CCN1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,2,3,4-tetrahydro-2,6-naphthyridin-1-one

Introduction to 3,4-dihydro-2,6-Naphthyridin-1(2H)-one (CAS No: 58553-56-3)

3,4-dihydro-2,6-Naphthyridin-1(2H)-one, identified by its Chemical Abstracts Service (CAS) number 58553-56-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The unique arrangement of nitrogen atoms in its core structure imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 3,4-dihydro-2,6-Naphthyridin-1(2H)-one consists of a fused bicyclic system containing two nitrogen-containing rings. This configuration allows for versatile modifications at various positions, enabling chemists to tailor its pharmacological profile for specific applications. The compound’s ability to interact with biological targets such as enzymes and receptors has positioned it as a promising candidate in the quest for innovative treatments across multiple therapeutic areas.

In recent years, research on 3,4-dihydro-2,6-Naphthyridin-1(2H)-one has been driven by its potential in addressing unmet medical needs. One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing more complex molecules with enhanced biological activity. The naphthyridine core is particularly noted for its presence in several FDA-approved drugs, highlighting its importance in medicinal chemistry.

Recent studies have explored the pharmacological properties of derivatives of 3,4-dihydro-2,6-Naphthyridin-1(2H)-one, focusing on their efficacy in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, modifications at the 1(2H)-one position have been shown to influence the compound’s binding affinity to target proteins, leading to improved therapeutic outcomes. These findings underscore the significance of this scaffold in drug discovery efforts.

The synthesis of 3,4-dihydro-2,6-Naphthyridin-1(2H)-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable. Techniques such as catalytic hydrogenation and cyclization reactions are commonly used to construct the naphthyridine ring system.

From a computational chemistry perspective, virtual screening and molecular docking studies have played a crucial role in understanding the interactions between 3,4-dihydro-2,6-Naphthyridin-1(2H)-one and biological targets. These computational approaches have accelerated the identification of lead compounds and provided insights into their mechanism of action. The integration of experimental data with computational models has further refined our understanding of this compound’s potential applications.

The pharmaceutical industry has shown considerable interest in leveraging 3,4-dihydro-2,6-Naphthyridin-1(2H)-one as a building block for next-generation therapeutics. Its structural versatility allows for the development of molecules with improved pharmacokinetic profiles and reduced side effects. Several clinical trials are currently underway evaluating the efficacy of compounds derived from this scaffold in treating various conditions.

In addition to its pharmaceutical applications, 3,4-dihydro-2,6-Naphthyridin-1(2H)-one has found utility in agrochemical research. Its derivatives exhibit properties that make them effective against pests and pathogens while maintaining environmental safety. This dual functionality highlights the broad applicability of this compound beyond traditional medical uses.

The future prospects for 3,4-dihydro-2,6-Naphthyridin-1(2H)-one are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic modalities. Innovations in synthetic chemistry and biotechnology are expected to unlock further potential applications for this versatile scaffold. As our understanding of biological systems continues to evolve, so too will the opportunities for utilizing compounds like 3,4-dihydro-2,6-Naphthyridin-1(2H)-one in addressing complex diseases.